Cas no 26791-73-1 (Xanthatin)

• Product Name: Xanthatin
• CAS No: 26791-73-1
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 255998
• PubChem ID: 5281511
• Update Time: 2025-04-19

Xanthatin Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclohepta[b]furan-2-one,3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-6-(3-oxo-1-buten-1-yl)-,(3aR,7S,8aS)-
• (3aR,7S,8aS)-7-methyl-3-methylidene-6-[(E)-3-oxobut-1-enyl]-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-2-one
• Xanthatin
• 8-epi-Xanthatin
• 298X1N12LS
• Xanthatin (2)
• (-)-Xanthatin
• C09601
• BDBM233119
• N2067
• Q27108568
• 3,3a,4,7,8,8a-Hexahydro-7-methyl-3-methylene-6-(3-oxo-1-butenyl)-2H-cyclohepta(b)furan-2-one
• DTXSID001317668
• 26791-73-1
• 2H-CYCLOHEPTA(B)FURAN-2-ONE, 3,3A,4,7,8,8A-HEXAHYDRO-7-METHYL-3-METHYLENE-6-((1E)-3-OXO-1-BUTEN-1-YL)-, (3AR,7S,8AS)-
• UNII-298X1N12LS
• XANTHATIN, (-)-
• BBA79173
• CHEMBL404466
• (3aR,7S,8aS)-7-methyl-3-methylidene-6-[(1E)-3-oxobut-1-en-1-yl]-2H,3H,3aH,4H,7H,8H,8aH-cyclohepta[b]furan-2-one
• CS-0023046
• XANTHATIN [MI]
• BS-50231
• HY-N3032
• MFCD17214852
• AKOS037514876
• AC-34070
• CHEBI:10058
• (3aR,7S,8aS)-7-Methyl-3-methylene-6-((E)-3-oxobut-1-en-1-yl)-3,3a,4,7,8,8a-hexahydro-2H-cyclohepta[b]furan-2-one
• NS00094049
• A877137
• DA-78999

• Inchi： 1S/C15H18O3/c1-9-8-14-13(11(3)15(17)18-14)7-6-12(9)5-4-10(2)16/h4-6,9,13-14H,3,7-8H2,1-2H3/b5-4+/t9-,13+,14-/m0/s1
• InChI Key： RBRPTFMVULVGIC-ZTIIIDENSA-N
• SMILES： O1C(C(=C)[C@H]2CC=C(/C=C/C(C)=O)[C@@H](C)C[C@H]12)=O

Computed Properties

• Exact Mass: 246.12600
• Monoisotopic Mass: 246.125594432 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Molecular Weight: 246.30
• XLogP3: 2.1

Experimental Properties

• Color/Form: Cryst.
• Density: 1.1±0.1 g/cm3
• Melting Point: 114.5-115°
• Boiling Point: 444.3±45.0 °C at 760 mmHg
• Flash Point: 199.1±28.8 °C
• Refractive Index: 1.528
• PSA: 43.37000
• LogP: 2.58570
• Specific Rotation: D30 -20° (ethanol)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Xanthatin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthanolides
• Sesquiterpenoids